{2-[(4-Chloro-3-methoxyphenyl)sulfanyl]phenyl}acetic acid

• CAS No.: 61150-53-6
• Molecular Formula: C15H13ClO3S
• Molecular Weight: 308.8 g/mol
• IUPAC Name: 2-[2-(4-chloro-3-methoxyphenyl)sulfanylphenyl]acetic acid
• InChI: InChI=1S/C15H13ClO3S/c1-19-13-9-11(6-7-12(13)16)20-14-5-3-2-4-10(14)8-15(17)18/h2-7,9H,8H2,1H3,(H,17,18)
• InChI Key: FOAHRXRPBBZJGL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)SC2=CC=CC=C2CC(=O)O)Cl

Description

{2-[(4-Chloro-3-methoxyphenyl)sulfanyl]phenyl}acetic acid is a useful research compound. Its molecular formula is C15H13ClO3S and its molecular weight is 308.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of potassium hydroxide (8.25 g) in water (20 ml) is added to a solution of the above-prepared nitrile (8.8 g) in ethanol (30 ml) and the mixture refluxed for 4 hours. The ethanol is evaporated under diminished pressure and the residue diluted with water. The solution is washed with ether, cooled and acidified with hydrochloric acid. The crude product is filtered and crystallized from a mixture of benzene (10 ml) and light petroleum (25 ml), yielding 8.5 g (90%) of 2-(4-chloro-3-methoxyphenylthio)phenylacetic acid. The pure product melts at 103°-105° C.